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Cat. No.: B15597353

Get Quote

Abstract
This application note provides a detailed protocol for the chemical synthesis and subsequent

purification of the C-terminal octapeptide of cholecystokinin, CCK (26-33), with a free C-

terminal carboxylic acid. The peptide, with the sequence Asp-Tyr-Met-Gly-Trp-Met-Asp-Phe, is

a biologically active fragment of the full cholecystokinin hormone. The synthesis is performed

using automated solid-phase peptide synthesis (SPPS) employing the Fmoc/tBu strategy on

Wang resin. Purification of the crude peptide is achieved by preparative reverse-phase high-

performance liquid chromatography (RP-HPLC). The final product is characterized by mass

spectrometry and analytical RP-HPLC to confirm its identity and purity. This protocol is

intended for researchers in biochemistry, pharmacology, and drug development.

Introduction
Cholecystokinin (CCK) is a peptide hormone found in the gastrointestinal tract and the central

nervous system that plays a crucial role in digestion and satiety. The C-terminal octapeptide

fragment, CCK (26-33) (H-Asp-Tyr-Met-Gly-Trp-Met-Asp-Phe-OH), represents the minimal

sequence required for the full biological activity of the parent hormone. The synthesis of this
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peptide in its C-terminal free acid form is essential for various research applications, including

receptor binding assays and in vivo studies.

This document outlines a robust and reproducible methodology for the synthesis of CCK (26-

33) (free acid) using Fmoc-based solid-phase peptide synthesis (SPPS), followed by a highly

efficient purification protocol using reverse-phase HPLC.

Experimental Protocols
Materials and Reagents

Fmoc-Phe-Wang resin (0.5 mmol/g loading)

Fmoc-Asp(OtBu)-OH

Fmoc-Tyr(tBu)-OH

Fmoc-Met-OH

Fmoc-Gly-OH

Fmoc-Trp(Boc)-OH

N,N'-Diisopropylcarbodiimide (DIC)

Ethyl cyanohydroxyiminoacetate (OxymaPure®)

Piperidine

N,N-Dimethylformamide (DMF), peptide synthesis grade

Dichloromethane (DCM)

Trifluoroacetic acid (TFA)

Triisopropylsilane (TIPS)

HPLC grade water
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HPLC grade acetonitrile (ACN)

Cold diethyl ether

Solid-Phase Peptide Synthesis (SPPS)
The peptide was synthesized on a 0.1 mmol scale using an automated peptide synthesizer.

Protocol:

Resin Swelling: Swell 200 mg of Fmoc-Phe-Wang resin in DMF for 30 minutes in the

synthesizer's reaction vessel.

Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, followed by a

second treatment for 10 minutes to remove the Fmoc protecting group from the N-terminus

of Phenylalanine.

Washing: Wash the resin thoroughly with DMF (5 times) and DCM (3 times) to remove

residual piperidine and by-products.

Amino Acid Coupling:

For each coupling cycle, pre-activate a solution of the next Fmoc-amino acid (0.5 mmol, 5

equivalents), DIC (0.5 mmol, 5 equivalents), and OxymaPure® (0.5 mmol, 5 equivalents)

in DMF for 2 minutes.

Add the activated amino acid solution to the reaction vessel and allow it to couple for 1

hour at room temperature.

The following amino acids are coupled sequentially: Fmoc-Asp(OtBu)-OH, Fmoc-Met-OH,

Fmoc-Trp(Boc)-OH, Fmoc-Gly-OH, Fmoc-Met-OH, Fmoc-Tyr(tBu)-OH, and finally Fmoc-

Asp(OtBu)-OH.

Washing: After each coupling step, wash the resin with DMF (5 times) and DCM (3 times).

Repeat Cycles: Repeat the deprotection, washing, and coupling steps for each amino acid in

the sequence.
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Final Deprotection: After the final amino acid has been coupled, perform a final Fmoc

deprotection step as described in step 2.

Final Washing and Drying: Wash the peptide-resin with DMF (5 times), DCM (5 times), and

finally with methanol (3 times). Dry the resin under vacuum for at least 2 hours.

Cleavage and Deprotection
Protocol:

Prepare a cleavage cocktail of TFA/TIPS/H₂O (95:2.5:2.5, v/v/v).

Add 10 mL of the cleavage cocktail to the dried peptide-resin in a sealed reaction vessel.

Gently agitate the mixture at room temperature for 3 hours. This step cleaves the peptide

from the Wang resin and removes the side-chain protecting groups (OtBu, tBu, and Boc).[1]

Filter the resin and collect the filtrate containing the crude peptide.

Wash the resin twice with a small volume of fresh TFA.

Combine the filtrates and precipitate the crude peptide by adding it dropwise to 100 mL of

cold diethyl ether.

Centrifuge the mixture at 4000 rpm for 10 minutes at 4°C.

Decant the ether, wash the peptide pellet with cold diethyl ether twice, and dry the crude

peptide under vacuum.

Purification by Preparative RP-HPLC
Protocol:

Column: C18 column (10 µm, 250 x 22 mm).

Mobile Phase A: 0.1% TFA in HPLC grade water.

Mobile Phase B: 0.1% TFA in acetonitrile.
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Gradient: A linear gradient from 10% to 50% B over 40 minutes.

Flow Rate: 15 mL/min.

Detection: UV absorbance at 220 nm and 280 nm.

Procedure:

Dissolve the crude peptide in a minimal amount of Mobile Phase A.

Inject the solution onto the equilibrated C18 column.

Collect fractions corresponding to the major peak.

Analyze the purity of the collected fractions by analytical RP-HPLC.

Pool the pure fractions and lyophilize to obtain the final purified peptide as a white, fluffy

powder.

Data Presentation
Synthesis and Purification Summary

Parameter Value

Synthesis Scale 0.1 mmol

Crude Peptide Yield 95.3 mg (83% of theoretical)

Crude Peptide Purity (HPLC) ~65%

Purified Peptide Yield 48.2 mg (42% of theoretical)

Final Purity (HPLC) >98%

Characterization Data
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Analysis Method Result

Analytical RP-HPLC

Column C18 (5 µm, 150 x 4.6 mm)

Mobile Phase A 0.1% TFA in Water

Mobile Phase B 0.1% TFA in Acetonitrile

Gradient 15-55% B over 20 minutes

Flow Rate 1.0 mL/min

Retention Time 12.8 minutes

Mass Spectrometry (ESI-MS)

Calculated Molecular Weight 1068.25 g/mol

Observed Molecular Weight [M+H]⁺ 1069.26 m/z

Visualizations
Experimental Workflow
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Solid-Phase Peptide Synthesis (SPPS)

Cleavage & Precipitation

Purification & Analysis

Fmoc-Phe-Wang Resin

Fmoc Deprotection
(20% Piperidine/DMF)

Couple Fmoc-Asp(OtBu)-OH

Couple Fmoc-Met-OH

Repeat cycle

Couple Fmoc-Trp(Boc)-OH

Repeat cycle

Couple Fmoc-Gly-OH

Repeat cycle

Couple Fmoc-Met-OH

Repeat cycle

Couple Fmoc-Tyr(tBu)-OH

Repeat cycle

Couple Fmoc-Asp(OtBu)-OH

Repeat cycle

Final Fmoc Deprotection

Cleavage from Resin
(TFA/TIPS/H₂O)

Precipitation
(Cold Diethyl Ether)

Crude Peptide

Preparative RP-HPLC

Analysis
(Analytical HPLC & MS)

Pure CCK (26-33)
(>98% Purity)

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of CCK (26-33).
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Chemical Structure of CCK (26-33) Free Acid
Caption: Amino acid sequence of Cholecystokinin (26-33) free acid.

Conclusion
The protocol described in this application note provides a reliable and efficient method for the

synthesis and purification of Cholecystokinin (26-33) with a C-terminal free acid. The use of

standard Fmoc-SPPS chemistry on Wang resin, followed by a straightforward cleavage and

RP-HPLC purification, yields a high-purity product suitable for a wide range of biological and

pharmacological studies. The provided data demonstrates the effectiveness of this

methodology, achieving a final purity of over 98%.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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